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Compound of Interest

Compound Name: ARN272

Cat. No.: B10752152

Get Quote

Introduction

ARN272 is a molecule identified as an inhibitor of the anandamide transporter, a key

component of the endocannabinoid system.[1] This system is widely implicated in a variety of

physiological and pathological processes within the central and peripheral nervous systems.

The ability of ARN272 to modulate endocannabinoid signaling bestows it with significant

potential as a research tool and a therapeutic candidate in the field of neurology. This guide

provides a comprehensive overview of ARN272, focusing on its mechanism of action, relevant

signaling pathways, and the experimental data available to date.

Core Compound Data
A summary of the available quantitative data for ARN272 is presented below.
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Parameter Value Source

CAS Number 488793-85-7 RayBiotech[1]

Purity 98.23% RayBiotech[1]

Format Powder RayBiotech[1]

IC50 (anandamide transporter) 1.8 µM RayBiotech[1]

Mechanism of Action and Signaling Pathways
ARN272 functions by inhibiting the anandamide transporter, which is responsible for the

reuptake of the endocannabinoid anandamide from the synaptic cleft into the neuron. By

blocking this transporter, ARN272 effectively increases the concentration and duration of

anandamide in the synapse, leading to enhanced activation of cannabinoid receptors, primarily

CB1 and CB2.

The activation of these receptors triggers a cascade of intracellular signaling events. A

generalized workflow for the proposed mechanism of ARN272 is depicted below.
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1. Cell Culture:
Culture neuronal cells

expressing the anandamide
transporter.

2. Compound Incubation:
Pre-incubate cells with
varying concentrations

of ARN272.

3. Substrate Addition:
Add radiolabeled

anandamide to the
cell culture.

4. Incubation:
Incubate for a defined

period to allow for
anandamide uptake.

5. Cell Lysis & Scintillation Counting:
Lyse cells and measure

the amount of incorporated
radiolabeled anandamide.

6. Data Analysis:
Calculate the IC50 value

of ARN272.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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